Cas no 548490-77-3 (2,4-Pentadienoicacid,2-(acetylamino)-,methylester,(2Z)-(9CI))

• Product Name: 2,4-Pentadienoicacid,2-(acetylamino)-,methylester,(2Z)-(9CI)
• CAS No: 548490-77-3
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 942973
• PubChem ID: 12135399
• Update Time: 2025-04-19

2,4-Pentadienoicacid,2-(acetylamino)-,methylester,(2Z)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoicacid,2-(acetylamino)-,methylester,(2Z)-(9CI)
• 445262-96-4
• 2,4-Pentadienoicacid,2-(acetylamino)-,methylester(9CI)
• 548490-77-3
• SCHEMBL714059
• DB-255146
• Methyl (2z)-2-acetamido-2,4-pentadienoate

• Inchi： 1S/C8H11NO3/c1-4-5-7(8(11)12-3)9-6(2)10/h4-5H,1H2,2-3H3,(H,9,10)/b7-5-
• InChI Key： DRLOHFUGXAHKLH-ALCCZGGFSA-N
• SMILES： O(C)C(/C(=C/C=C)/NC(C)=O)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4Ų